benzyl 4-(propionylamino)benzoate
Description
Benzyl 4-(propionylamino)benzoate is an ester derivative of benzoic acid, featuring a propionylamino substituent at the para position of the aromatic ring. Its molecular structure (C₁₇H₁₇NO₃) combines a benzyl ester group with a propionylamide functional group, distinguishing it from simpler benzyl esters like benzyl benzoate or benzyl salicylate. The propionylamino group may enhance solubility or alter molecular interactions compared to analogs, though empirical data on its bioactivity remain sparse.
Properties
IUPAC Name |
benzyl 4-(propanoylamino)benzoate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO3/c1-2-16(19)18-15-10-8-14(9-11-15)17(20)21-12-13-6-4-3-5-7-13/h3-11H,2,12H2,1H3,(H,18,19) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OGHFNGPSEUQQHB-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC=C(C=C1)C(=O)OCC2=CC=CC=C2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.32 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
8.6 [ug/mL] (The mean of the results at pH 7.4) | |
| Record name | SID24792813 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Benzyl 4-(propionylamino)benzoate belongs to a class of benzyl esters with varying substituents on the benzoic acid moiety. Key analogs include benzyl benzoate (ester of benzoic acid) and benzyl salicylate (ester of 2-hydroxybenzoic acid). Below is a comparative analysis of their phytotoxic activities and structural influences:
Table 1: Phytotoxic Effects of Benzyl Esters on E. heterophylla
Structural and Functional Insights:
- Its phytotoxicity on E. heterophylla matches herbicides, suggesting non-specific membrane disruption or enzyme inhibition .
- Benzyl salicylate: The hydroxyl group at the ortho position may facilitate hydrogen bonding with plant enzymes, enhancing activity. Its efficacy at 10⁻⁴–10⁻⁵ M aligns with salicylic acid derivatives known for allelopathy .
- Benzyl 4-(propionylamino)benzoate: The propionylamide group introduces a bulkier, more polar substituent. This could improve target specificity (e.g., acetyltransferase inhibition) or reduce volatility, prolonging soil retention.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
